Cas no 1131594-79-0 (Benzyl 3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate)

• Product Name: Benzyl 3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate
• CAS No: 1131594-79-0
• MF: C₂₂H₃₃N₃O₄
• MW: 403.515125989914
• MDL: MFCD08275928
• CID: 1030263
• PubChem ID: 45072270
• Update Time: 2025-05-20

Benzyl 3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate
• benzyl 3-[3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]azetidin-1-yl]piperidine-1-carboxylate
• SB51392
• 1131594-79-0
• benzyl 3-[3-({[(tert-butoxy)carbonyl]amino}methyl)azetidin-1-yl]piperidine-1-carboxylate
• Benzyl 3-(3-{[(tert-butoxycarbonyl)amino]methyl}azetidin-1-yl)piperidine-1-carboxylate
• Benzyl3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate
• DTXSID90662494
• AKOS015923015

• MDL： MFCD08275928
• Inchi： 1S/C22H33N3O4/c1-22(2,3)29-20(26)23-12-18-13-25(14-18)19-10-7-11-24(15-19)21(27)28-16-17-8-5-4-6-9-17/h4-6,8-9,18-19H,7,10-16H2,1-3H3,(H,23,26)
• InChI Key： NCUKIHWBFRKPMO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC(C1)N1CC(CNC(=O)OC(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 403.24710654g/mol
• Monoisotopic Mass: 403.24710654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.1Ų

Additional information on Benzyl 3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate

Benzyl 3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate (CAS No. 1131594-79-0): An Overview

Benzyl 3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate (CAS No. 1131594-79-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Boc-protected azetidine derivative, is a key intermediate in the synthesis of various bioactive molecules, particularly those involved in central nervous system (CNS) disorders and cancer therapy.

The structure of Benzyl 3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate is characterized by a benzyl ester group, a piperidine ring, and an azetidine ring with a tert-butoxycarbonyl (Boc) protected amino group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable building block in the design and synthesis of novel drugs.

Recent studies have highlighted the importance of azetidine-containing compounds in drug discovery. For instance, azetidine derivatives have shown promise in modulating G protein-coupled receptors (GPCRs), which are key targets for treating various diseases, including neurological disorders and cardiovascular diseases. The Boc protection group in Benzyl 3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate ensures that the amino group remains stable during synthetic manipulations, allowing for precise control over the final product's properties.

In the context of medicinal chemistry, this compound serves as a versatile scaffold for the development of small molecules with therapeutic potential. Its ability to form stable amide bonds and its compatibility with various functional groups make it an ideal candidate for combinatorial chemistry approaches. Researchers have utilized this compound to synthesize analogs with enhanced potency and selectivity, contributing to the advancement of drug discovery programs.

One notable application of Benzyl 3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate is in the development of neuroprotective agents. Studies have shown that compounds derived from this scaffold can effectively cross the blood-brain barrier and exhibit neuroprotective effects, making them potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The Boc protection group plays a crucial role in maintaining the stability of these compounds during their synthesis and delivery to target sites.

Furthermore, the pharmacological properties of this compound have been extensively studied. In vitro assays have demonstrated that derivatives of Benzyl 3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate exhibit potent inhibitory activity against specific enzymes involved in disease pathways. For example, some derivatives have shown strong inhibition of kinases, which are key players in signal transduction pathways implicated in cancer progression.

The synthetic route to Benzyl 3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate involves several well-established organic reactions. The synthesis typically begins with the formation of the azetidine ring through ring-closing metathesis (RCM), followed by the introduction of the Boc protection group via N-Boc protection. Subsequent steps include the formation of the piperidine ring and the attachment of the benzyl ester group. This multi-step process requires careful optimization to ensure high yields and purity, making it a challenging but rewarding synthetic target.

In addition to its applications in drug discovery, Benzyl 3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate has also been explored for its potential use in biological assays. Its unique structure allows it to serve as a probe molecule for studying protein-protein interactions and enzyme kinetics. Researchers have used this compound to gain insights into the mechanisms underlying various biological processes, contributing to our understanding of disease mechanisms at a molecular level.

The safety profile of Benzyl 3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate is another important consideration. While detailed toxicological data may be limited, preliminary studies suggest that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary before advancing to clinical trials.

In conclusion, Benzyl 3-(3-(((tert-butoxycarbonyl)amino)methyl)azetidin-1-yl)piperidine-1-carboxylate (CAS No. 1131594-79-0) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and versatile properties make it an attractive candidate for developing novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in drug discovery programs, further solidifying its importance in the field.